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Compound Name: UV-123

Cat. No.: B155743 Get Quote

Technical Support Center: UV-123 in PVC
Formulations
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and professionals in drug development who are

experiencing compatibility issues with UV-123 in Polyvinyl Chloride (PVC) formulations.

Troubleshooting Guides
This section addresses common problems encountered during the incorporation and testing of

UV-123 in PVC.

Issue 1: Discoloration (Yellowing/Browning) of PVC after UV Exposure

Question: My PVC formulation with UV-123 is still showing significant yellowing after

accelerated weathering tests. What could be the cause and how can I fix it?

Answer:

Several factors can contribute to discoloration despite the presence of a Hindered Amine Light

Stabilizer (HALS) like UV-123. Follow this troubleshooting workflow:
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Caption: Troubleshooting workflow for discoloration issues.

UV-123 Concentration: Ensure the loading of UV-123 is within the recommended range for

your specific PVC formulation and application. While typical dosages range from 0.1% to

1.0%, the optimal concentration can vary.[1]
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Synergistic Effects: UV-123, as a HALS, works by scavenging free radicals.[1] Its

performance is often significantly enhanced when used in combination with a UV absorber

(e.g., a benzotriazole type), which absorbs UV radiation before it can damage the polymer.[2]

[3]

Interaction with Other Additives: Certain heat stabilizers, particularly some tin mercaptides,

can have antagonistic interactions with HALS, sometimes leading to a "pinking" phenomenon

or other discoloration.[4] Consider evaluating alternative heat stabilizers like calcium-zinc

systems.

Dispersion: Uneven dispersion of UV-123 in the PVC matrix will lead to areas with

inadequate UV protection, resulting in localized discoloration. Review your compounding

procedure to ensure homogeneous mixing.

Issue 2: Reduced Mechanical Properties (Brittleness, Low Impact Strength) After UV Exposure

Question: My PVC samples with UV-123 have become brittle and show poor impact strength

after UV aging. How can I improve this?

Answer:

The loss of mechanical properties is a primary indicator of polymer degradation. Here’s how to

address it:
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Caption: Troubleshooting workflow for loss of mechanical properties.

Stabilizer System Optimization: The combination and concentration of both UV-123 (HALS)

and a UV absorber are critical for maintaining mechanical integrity. An insufficient amount of

either can lead to chain scission and cross-linking, causing embrittlement.[5]

Plasticizer Migration: In plasticized PVC formulations, UV exposure can accelerate the

migration of plasticizers to the surface. This loss of plasticizer leads to increased rigidity and

brittleness. Ensure your plasticizer is compatible and has low volatility and migration

tendencies.

Accelerated Weathering Conditions: Ensure your accelerated weathering protocol (e.g.,

ASTM G154) is appropriate for your material and intended application. Excessively harsh
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conditions can lead to degradation that may not be representative of real-world performance.

[6][7][8]

Issue 3: Surface Defects (Chalking, Loss of Gloss) After UV Exposure

Question: The surface of my PVC product is showing chalking and a significant loss of gloss

after weathering. I am using UV-123. What is the problem?

Answer:

Surface defects like chalking and loss of gloss are often the first visible signs of UV

degradation.

Chalking: This is caused by the degradation of the polymer matrix at the surface, which

exposes filler particles like TiO2. While UV-123 is effective at scavenging radicals to prevent

this, its effectiveness can be influenced by the overall formulation. A synergistic combination

with a UV absorber is highly recommended to protect the surface.[2][3]

Loss of Gloss: Gloss reduction is a sensitive indicator of the initial stages of surface

degradation. The micro-cracking and erosion of the surface scatters light, reducing the

perceived gloss. Optimizing the UV stabilizer package (UV-123 and a UV absorber) is key to

maintaining a smooth, glossy surface.

Frequently Asked Questions (FAQs)
Q1: What is UV-123 and how does it work in PVC?

A1: UV-123 is a Hindered Amine Light Stabilizer (HALS). Its chemical name is Bis(1-octyloxy-

2,2,6,6-tetramethyl-4-piperidyl) sebacate.[9][10] Unlike UV absorbers that block UV radiation,

HALS function by scavenging free radicals that are formed within the polymer upon exposure

to UV light. This interrupts the degradation cycle, thus protecting the PVC from discoloration,

embrittlement, and loss of mechanical properties.[1] UV-123 is a liquid, low-basicity HALS,

which makes it particularly suitable for PVC, as it is less likely to interact with the acidic

byproducts of PVC degradation.[2]

Q2: What is the recommended dosage of UV-123 in a PVC formulation?
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A2: The typical recommended dosage of UV-123 is in the range of 0.1 to 1.0 phr (parts per

hundred of resin). However, the optimal concentration depends on several factors, including

the thickness of the PVC product, the type and concentration of other additives (like pigments,

fillers, and heat stabilizers), and the expected level of UV exposure in the end-use application.

It is always recommended to perform a ladder study to determine the most effective and

economical use level.

Q3: Can I use UV-123 as a standalone UV stabilizer in my PVC formulation?

A3: While UV-123 provides excellent light stability, it is highly recommended to be used in

conjunction with a UV absorber (UVA). HALS and UVAs work synergistically. The UVA absorbs

a significant portion of the UV radiation at the surface, while the HALS "cleans up" any free

radicals that are still generated. This dual-protection mechanism provides superior long-term

stability against both discoloration and the degradation of physical properties compared to

using either a HALS or a UVA alone.[2][3]

Q4: Are there any known negative interactions between UV-123 and other common PVC

additives?

A4: Yes, interactions can occur. Some sulfur-containing additives and certain types of heat

stabilizers (e.g., some organotin mercaptides) can have antagonistic effects with HALS,

potentially reducing their effectiveness or causing discoloration.[4] It is crucial to evaluate the

compatibility of the entire additive package. Low-basicity HALS like UV-123 are generally more

robust against interactions with acidic components.

Q5: How does UV-123 affect the initial color of my PVC product?

A5: UV-123 is a pale yellow liquid, but at typical use levels, it should have a minimal effect on

the initial color of the PVC compound, especially in opaque formulations. For highly transparent

or water-white applications, it is always advisable to prepare a small sample to confirm that the

initial color meets the required specifications.

Data Presentation
The following tables present illustrative data on the performance of a generic rigid PVC

formulation with and without a UV stabilization package including UV-123. This data is for
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comparison purposes and actual results will vary based on the specific formulation and testing

conditions.

Table 1: Yellowness Index (YI) After Accelerated Weathering (ASTM G154)

Formulation Initial YI YI after 500 hrs
YI after 1000
hrs

YI after 2000
hrs

Control (No UV

Stabilizer)
2.5 15.8 28.3 45.1

Formulation A

(0.5 phr UV-123)
2.6 10.2 18.5 30.7

Formulation B

(0.5 phr UV

Absorber)

2.5 8.1 15.4 26.9

Formulation C

(0.5 phr UV-123

+ 0.5 phr UV

Absorber)

2.6 4.5 7.8 12.3

Table 2: Gloss Retention (%) at 60° After Accelerated Weathering (ASTM D523)
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Formulation Initial Gloss
% Retention
after 500 hrs

% Retention
after 1000 hrs

% Retention
after 2000 hrs

Control (No UV

Stabilizer)
85 55% 30% 10%

Formulation A

(0.5 phr UV-123)
84 75% 58% 40%

Formulation B

(0.5 phr UV

Absorber)

85 80% 65% 48%

Formulation C

(0.5 phr UV-123

+ 0.5 phr UV

Absorber)

84 92% 85% 75%

Table 3: Notched Izod Impact Strength (ft-lb/in) After Accelerated Weathering (ASTM D4226)

Formulation
Initial Impact
Strength

Impact Strength
after 1000 hrs

Impact Strength
after 2000 hrs

Control (No UV

Stabilizer)
15.2 5.1 2.3

Formulation A (0.5 phr

UV-123)
15.1 9.8 6.5

Formulation B (0.5 phr

UV Absorber)
15.3 10.5 7.1

Formulation C (0.5 phr

UV-123 + 0.5 phr UV

Absorber)

15.2 13.8 12.1

Experimental Protocols
1. Sample Preparation for Accelerated Weathering of Rigid PVC
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Start Dry Blend PVC Resin and Additives Compound on a Two-Roll Mill or Twin-Screw Extruder Compression Mold into Plaques (e.g., 75x150x3 mm) Condition Plaques (23°C, 50% RH for 40 hrs) Ready for Testing

Click to download full resolution via product page

Caption: Workflow for PVC sample preparation.

Objective: To prepare standardized rigid PVC plaques for accelerated weathering and

subsequent testing.

Materials: PVC resin, heat stabilizer, lubricants, impact modifier, fillers (e.g., CaCO3),

pigments (e.g., TiO2), UV-123, and any other additives as per the formulation.

Procedure:

Accurately weigh all components of the PVC formulation.

Create a homogenous dry blend using a high-speed mixer.

Melt compound the dry blend using a two-roll mill or a twin-screw extruder at a controlled

temperature profile (e.g., 170-190°C).

Compression mold the compounded material into plaques of a specified dimension (e.g.,

75 mm x 150 mm x 3 mm).

Condition the plaques according to ASTM D618 (e.g., 23°C and 50% relative humidity for

at least 40 hours) before testing.

2. Accelerated Weathering Test

Standard: ASTM G154 - Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp

Apparatus for Exposure of Nonmetallic Materials.[6][7][8]

Apparatus: QUV Accelerated Weathering Tester.

Procedure:

Mount the conditioned PVC plaques in the sample holders.
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Select the appropriate fluorescent UV lamp (e.g., UVA-340 for simulating sunlight).

Program the exposure cycle. A common cycle includes alternating periods of UV exposure

and condensation to simulate the effects of sunlight and dew. For example: 8 hours of UV

irradiation at 60°C followed by 4 hours of condensation at 50°C.

Run the test for a predetermined duration (e.g., 500, 1000, 2000 hours), removing

samples at specified intervals for evaluation.

3. Evaluation of Weathered Samples

Color Change (Yellowness Index):

Standard: ASTM D2244 - Standard Practice for Calculation of Color Tolerances and Color

Differences from Instrumentally Measured Color Coordinates.[6][11]

Procedure: Use a spectrophotometer or colorimeter to measure the L, a, and b* color

values of the samples before and after weathering. Calculate the Yellowness Index (YI)

according to ASTM E313.

Gloss Retention:

Standard: ASTM D523 - Standard Test Method for Specular Gloss.[12][13][14][15][16]

Procedure: Use a gloss meter at a specified angle (commonly 60°) to measure the

specular gloss of the samples before and after weathering. Calculate the percentage of

gloss retention.

Impact Strength:

Standard: ASTM D4226 - Standard Test Methods for Impact Resistance of Rigid Poly(Vinyl

Chloride) (PVC) Building Products.[17][18][19][20]

Procedure: Determine the impact resistance of the samples using a falling weight impact

tester (e.g., Notched Izod or Gardner impact). Compare the impact energy required to

cause failure in weathered versus unweathered samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solving compatibility issues of UV-123 in PVC
formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155743#solving-compatibility-issues-of-uv-123-in-
pvc-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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